Cas no 120591-36-8 (4-(tert-Butyldimethylsilyl)oxybutan-2-one)

• Product Name: 4-(tert-Butyldimethylsilyl)oxybutan-2-one
• CAS No: 120591-36-8
• MF: C₁₀H₂₂O₂Si
• MW: 202.36598443985
• CID: 1064201
• PubChem ID: 11030898
• Update Time: 2025-07-20

4-(tert-Butyldimethylsilyl)oxybutan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[(tert-Butyldimethylsilyl)oxy]butan-2-one
• 4-{[Dimethyl(2-methyl-2-propanyl)silyl]oxy}-2-butanone
• 4-t-butyldimethylsilyloxy-2-butynal
• SCHEMBL1454793
• FNQOZVBPYZGHNO-UHFFFAOYSA-N
• 4-(tert-butyldimethylsilyloxy)butan-2-one
• DB-090322
• 4-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-2-butanone
• 4-[tert-butyl(dimethyl)silyl]oxybutan-2-one
• 120591-36-8
• starbld0038808
• 4-((tert-Butyldimethylsilyl)oxy)butan-2-one
• 4-((tertbutyldimethylsilyl)oxy)butan-2-one
• 4-(tert-Butyldimethylsilyl)oxybutan-2-one

• Inchi： 1S/C10H22O2Si/c1-9(11)7-8-12-13(5,6)10(2,3)4/h7-8H2,1-6H3
• InChI Key： FNQOZVBPYZGHNO-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCCC(C)=O

Computed Properties

• Exact Mass: 202.13900
• Monoisotopic Mass: 202.138906475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.98730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on 4-(tert-Butyldimethylsilyl)oxybutan-2-one

Professional Introduction to 4-(tert-Butyldimethylsilyl)oxybutan-2-one (CAS No: 120591-36-8)

4-(tert-Butyldimethylsilyl)oxybutan-2-one (CAS No: 120591-36-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry due to its unique structural features and versatile applications. This compound, featuring a tert-butyldimethylsilyl (TBS) protective group on the oxygen atom of a butanone backbone, serves as a crucial intermediate in the synthesis of complex molecules, particularly in drug development and fine chemical manufacturing.

The TBS group is renowned for its stability under a wide range of reaction conditions, making it an ideal choice for protecting hydroxyl or carboxylic acid functionalities during multi-step synthetic pathways. This stability is attributed to the strong Si-O bond and the steric hindrance provided by the bulky tert-butyl groups, which effectively shield the underlying functional groups from unwanted side reactions. Consequently, 4-(tert-Butyldimethylsilyl)oxybutan-2-one plays a pivotal role in constructing intricate molecular architectures while maintaining high selectivity and yield.

In recent years, advancements in medicinal chemistry have highlighted the importance of protecting groups in facilitating efficient and scalable drug synthesis. The use of TBS-protected intermediates has been extensively explored in the development of small-molecule drugs, where precise control over reaction outcomes is essential. For instance, 4-(tert-Butyldimethylsilyl)oxybutan-2-one has been employed in the synthesis of protease inhibitors, which are critical in treating diseases such as HIV and cancer. The compound’s ability to undergo selective deprotection under mild conditions allows for seamless integration into complex synthetic schemes, enhancing overall process efficiency.

The structural motif of 4-(tert-Butyldimethylsilyl)oxybutan-2-one also finds utility in materials science and polymer chemistry. The butanone backbone provides a flexible scaffold that can be modified to introduce various functional groups, enabling the design of novel polymers with tailored properties. Additionally, the presence of the TBS group allows for controlled polymerization reactions, where steric effects influence chain growth and molecular weight distribution. This has led to the development of advanced materials with applications ranging from coatings to biodegradable polymers.

Recent research has further expanded the applications of 4-(tert-Butyldimethylsilyl)oxybutan-2-one in catalysis and transition-metal-mediated reactions. The compound’s reactivity profile makes it an excellent ligand or intermediate in cross-coupling reactions, which are fundamental to constructing carbon-carbon bonds in organic synthesis. Studies have demonstrated its efficacy in palladium-catalyzed reactions, where it contributes to high yields and regioselectivity. Such findings underscore its significance as a building block in modern synthetic methodologies.

The pharmaceutical industry has also leveraged 4-(tert-Butyldimethylsilyl)oxybutan-2-one in the development of bioactive molecules. Its incorporation into drug candidates allows for improved solubility and metabolic stability, key factors in drug efficacy and bioavailability. For example, derivatives of this compound have been investigated as potential kinase inhibitors, showcasing their role in addressing unmet medical needs. The ability to modify its structure while retaining its protective group functionality offers chemists a high degree of flexibility in drug design.

From a synthetic chemistry perspective, 4-(tert-Butyldimethylsilyl)oxybutan-2-one exemplifies the strategic use of protecting groups to streamline complex syntheses. Its application extends beyond traditional pharmaceutical intermediates to include agrochemicals, fragrances, and specialty chemicals. The compound’s versatility lies in its compatibility with diverse reaction conditions and its ability to serve as a precursor for numerous downstream transformations.

The growing demand for high-purity intermediates has driven innovation in the production of 4-(tert-Butyldimethylsilyl)oxybutan-2-one. Manufacturers now employ advanced purification techniques such as distillation under reduced pressure and chromatographic methods to ensure optimal product quality. These advancements not only enhance reaction efficiency but also reduce waste generation, aligning with sustainable chemistry principles.

In conclusion,4-(tert-Butyldimethylsilyl)oxybutan-2-one (CAS No: 120591-36-8) represents a cornerstone compound in modern organic synthesis. Its unique structural features and broad applicability make it indispensable in pharmaceutical research, materials science, and industrial chemistry. As research continues to uncover new methodologies and applications,TBS-protected derivatives like this one will undoubtedly remain at the forefront of chemical innovation.